Cas no 914637-47-1 ([1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate)

• Product Name: [1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate
• CAS No: 914637-47-1
• MF: C₉H₉F₉O₂
• MW: 320.152194738388
• CID: 1965179
• PubChem ID: 44717368
• Update Time: 2025-04-21

[1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• [1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl] 2-methylbutanoate
• Nonafluoro-tert-butyl 2-methylbutyrate
• CTK6C7466
• MolPort-001-773-049
• PC2894
• AG-B-39969
• 1,1,1,3,3,3-hexafluoro-2-(trifluoromethyl)propan-2-yl 2-methylbutanoate
• SCHEMBL12110043
• Butanoic acid, 2-methyl-, 2,2,2-trifluoro-1,1-bis(trifluoromethyl)ethyl ester
• DTXSID10660159
• 914637-47-1
• RIDIMSPDBDWFDY-UHFFFAOYSA-N

• Inchi： 1S/C9H9F9O2/c1-3-4(2)5(19)20-6(7(10,11)12,8(13,14)15)9(16,17)18/h4H,3H2,1-2H3
• InChI Key： RIDIMSPDBDWFDY-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C(F)(F)F)OC(C(C)CC)=O)(F)F

Computed Properties

• Exact Mass: 320.04588298Da
• Monoisotopic Mass: 320.04588298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų